Cas no 168214-07-1 (3-Isoxazolidinethione, 2,5-diphenyl-)

• Product name: 3-Isoxazolidinethione, 2,5-diphenyl-
• CAS No: 168214-07-1
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 1349231

3-Isoxazolidinethione, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinethione, 2,5-diphenyl-

• Inchi： 1S/C15H13NOS/c18-15-11-14(12-7-3-1-4-8-12)17-16(15)13-9-5-2-6-10-13/h1-10,14H,11H2
• InChI Key： VDULLNYHDGYEMB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)CC(=S)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 255.07189

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 371.5±45.0 °C(Predicted)
• PSA: 12.47
• pka: -3.66±0.40(Predicted)